N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-(phenylsulfonamido)benzamide

• IUPAC Name: 2-(benzenesulfonamido)-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C22H21N3O4S2/c1-22(2)12-17-19(18(26)13-22)30-21(23-17)24-20(27)15-10-6-7-11-16(15)25-31(28,29)14-8-4-3-5-9-14/h3-11,25H,12-13H2,1-2H3,(H,23,24,27)
• InChI Key: RPNWVAIYVLIAAM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)SC(=N2)NC(=O)C3=CC=CC=C3NS(=O)(=O)C4=CC=CC=C4)C
• Molecular Formula: C22H21N3O4S2
• Molecular Weight: 455.6 g/mol

Description

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-(phenylsulfonamido)benzamide is a useful research compound. Its molecular formula is C22H21N3O4S2 and its molecular weight is 455.55. The purity is usually 95%.
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Scientific Research Applications

Antimalarial and Antiviral Applications

Sulfonamide derivatives have been investigated for their antimalarial activities, demonstrating significant in vitro activity with promising ADMET properties. For instance, certain sulfonamides showed excellent antimalarial activity, highlighting the potential of sulfonamide compounds in the development of antimalarial drugs. Furthermore, these compounds have been evaluated for their potential against COVID-19, utilizing computational calculations and molecular docking studies to predict their efficacy (Fahim & Ismael, 2021).

Antibacterial Agents

Novel analogs incorporating the benzo[d]thiazol moiety have displayed promising antibacterial activity, particularly against strains like Staphylococcus aureus and Bacillus subtilis. These findings underscore the potential of benzo[d]thiazol sulfonamide derivatives as a new class of antibacterial agents, contributing to the ongoing search for effective treatments against resistant bacterial infections (Palkar et al., 2017).

Anti-inflammatory Activity

Sulfonamide derivatives have also been synthesized and assessed for their anti-inflammatory properties. Preliminary in silico methods have identified compounds with significant anti-inflammatory activity, suggesting the therapeutic potential of these compounds in treating inflammation-related disorders (Chiriapkin et al., 2021).

Anticancer Evaluation

The synthesis of sulfonamide derivatives has led to the discovery of compounds with notable anticancer activities. For example, certain benzamide derivatives have been synthesized and evaluated against various cancer cell lines, showing significant activity and highlighting the potential of sulfonamide compounds in cancer therapy (Ravinaik et al., 2021).